Cas no 5559-53-5 (2-(Chloromethyl)-3-methylquinoxaline)

• Product Name: 2-(Chloromethyl)-3-methylquinoxaline
• CAS No: 5559-53-5
• MF: C₁₀H₉ClN₂
• MW: 192.644860982895
• MDL: MFCD03765676
• CID: 385235
• PubChem ID: 1517130
• Update Time: 2025-04-19

2-(Chloromethyl)-3-methylquinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-methylquinoxaline
• Quinoxaline, 2-(chloromethyl)-3-methyl-
• AC1LTYRO
• AC1Q2PEW
• CTK1H4655
• MolPort-001-573-188
• SBB017248
• ST075760
• SureCN4355754
• AKOS000117285
• MXANKYKNKHBMTR-UHFFFAOYSA-N
• DTXSID20363982
• EN300-07306
• J-506287
• CS-0220696
• 2-chloromethyl-3-methylquinoxaline
• SCHEMBL4355754
• 2-(Chloromethyl)-3-methyl-quinoxaline
• MFCD03765676
• Z56968578
• 5559-53-5
• 2-chloromethyl-3-methyl-quinoxaline
• STK663785
• G76024

• MDL： MFCD03765676
• Inchi： 1S/C10H9ClN2/c1-7-10(6-11)13-9-5-3-2-4-8(9)12-7/h2-5H,6H2,1H3
• InChI Key： MXANKYKNKHBMTR-UHFFFAOYSA-N
• SMILES： ClCC1=C(C)N=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 192.04557
• Monoisotopic Mass: 192.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78